Cas no 919041-50-2 (8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919041-50-2
• MF: C₂₀H₂₂FN₅O₂
• MW: 383.419387340546
• CID: 5920559
• PubChem ID: 16616205
• Update Time: 2025-06-10

8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-butan-2-yl-2-[(2-fluorophenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• AKOS000755070
• F3234-0398
• 919041-50-2
• Z237731814
• AKOS016337523
• 8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H22FN5O2/c1-5-12(2)26-13(3)10-24-16-17(22-19(24)26)23(4)20(28)25(18(16)27)11-14-8-6-7-9-15(14)21/h6-10,12H,5,11H2,1-4H3
• InChI Key： QATVWTBONJTCDF-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C([H])=C(C([H])([H])[H])N(C1=N2)C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 383.17575312g/mol
• Monoisotopic Mass: 383.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.8Ų

Additional information on 8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919041-50-2)

8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919041-50-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a butyl substituent, a fluorinated phenyl group, and multiple methyl groups attached to the imidazopyridine core. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic applications.

The imidazopyridine scaffold is well-known for its ability to modulate various biological targets, including enzymes and receptors. The presence of the butan-2-yl and 2-fluorophenyl groups in the structure of 8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione adds to its chemical diversity and potential for selective binding to specific targets. Recent studies have shown that compounds with similar structures exhibit potent activity against a range of diseases, including cancer and neurological disorders.

In the context of cancer research, 8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been investigated for its antiproliferative properties. Studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the expression of proteins involved in the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

Beyond its antiproliferative effects, 8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been explored for its potential as a neuroprotective agent. Research indicates that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This property makes it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione have also been studied in detail. Preclinical data suggest that this compound exhibits favorable absorption and distribution profiles when administered orally or intravenously. Additionally, it has been shown to have a reasonable half-life in vivo and low toxicity at therapeutic doses. These characteristics are crucial for its potential development as a drug candidate.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions between 8-(butan-2-yl)-3-(2-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,imidazo[1,strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>_[[[[[[[[[[[[[[[[] [g]purine-[] [g]purine-[] [g]purine-[] [g]purine-[] [g]purine-[] [g]purine-[] [g]purine-[] [g]purine-[] [g]purine-[] [g]purine-[] 6]-dione (CAS No. 919041-

To address this issue more clearly:

The molecular interactions between 8-(butan-

In conclusion, 8-(butan-